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Compound of Interest

Compound Name: 5-Fam-pmdmé

Cat. No.: B15137275

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive protocol for the reconstitution and storage of 5-
FAM-PDM6, a fluorescently-labeled peptide probe utilized in MDM2-binding assays. Adherence
to these guidelines is crucial for maintaining the integrity, stability, and performance of the
peptide in downstream applications.

Product Information

5-FAM-PDMB6 is a bioactive peptide conjugated with 5-Carboxyfluorescein (5-FAM), a green
fluorescent dye. This probe is a valuable tool for studying the interaction between the p53
tumor suppressor and its negative regulator, MDM2.

Chemical and Physical Properties

Property Value

5-FAM-{BAla}-{BAla}-Phe-Met-Aib-{pTyr}-(6-Cl-

Full Sequence
L-Trp)-Glu-{Ac3c}-Leu-Asn-NH2[1][2]

Molecular Weight ~1784.23 g/mol [1]
Appearance Light yellow to yellow solid[1]
Excitation Wavelength (Aex) ~494 nm[2]

Emission Wavelength (Aem) ~521 nm[2]
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Reconstitution of Lyophilized 5-FAM-PDM6

Proper reconstitution of the lyophilized peptide is critical for its solubility and activity. The choice
of solvent depends on the physicochemical properties of the peptide. Based on its amino acid
sequence, 5-FAM-PDM®6 is a relatively hydrophobic peptide.

Recommended Solvent:

High-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating a
concentrated stock solution.

Protocol for Reconstitution:

o Equilibrate the Vial: Before opening, allow the vial of lyophilized 5-FAM-PDM6 to warm to
room temperature for at least 15-20 minutes. This prevents condensation of atmospheric
moisture, which can affect the stability of the peptide.

o Centrifuge: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

o Add Solvent: Carefully add the calculated volume of anhydrous DMSO to the vial to achieve
the desired stock solution concentration (e.g., 1 mM or 10 mM).

» Dissolve the Peptide: Gently vortex or pipette the solution up and down to ensure the peptide
is completely dissolved. Sonication in a water bath for short periods (1-2 minutes) can be
used to aid dissolution if necessary, but avoid excessive heating.

Visual Inspection: Visually inspect the solution to ensure there are no visible particulates.

Storage of 5-FAM-PDM6 Stock Solutions

Proper storage is essential to prevent degradation and maintain the fluorescent properties of
the 5-FAM-PDMB6 stock solution.

Storage Conditions Summary
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Ke
Storage Type Temperature Duration v . .
Considerations

Aliquot to avoid
Short-Term -20°C Up to 1 month[1] freeze-thaw cycles.
Protect from light.

Aliquot to avoid
Long-Term -80°C Up to 6 months[1] freeze-thaw cycles.
Protect from light.

Detailed Storage Protocol:

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the peptide and the
fluorescent dye, aliquot the stock solution into smaller, single-use volumes in low-protein-
binding microcentrifuge tubes.

Protect from Light: 5-FAM is a light-sensitive fluorophore. Wrap the storage vials in aluminum
foil or use amber-colored tubes to protect the stock solution from light.

Freezing: Flash-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath before
transferring them to the appropriate freezer for storage.

Thawing: When ready to use, thaw an aliquot rapidly in a room temperature water bath and
keep it on ice, protected from light, until use. Avoid prolonged exposure to room temperature.

Experimental Workflow

The following diagram illustrates the key steps for reconstituting and storing 5-FAM-PDM6

stock solutions.
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Workflow for 5-FAM-PDM6 Stock Solution Preparation and Storage

Reconstitution

Equilibrate vial to room temperature

;

Centrifuge vial

;

Add anhydrous DMSO

;

Vortex/sonicate to dissolve

Storage

Aliquot into single-use tubes

'

Protect from light

;

Store at -20°C (short-term) or -80°C (long-term)

Usage
y

Thaw aliquot quickly

'

Use in experiment

Click to download full resolution via product page

5-FAM-PDM6 Reconstitution and Storage Workflow
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Signaling Pathway Context

5-FAM-PDM6 is designed to competitively inhibit the interaction between p53 and MDM2. The
binding of p53 to MDM2 leads to the ubiquitination and subsequent proteasomal degradation of
p53. By occupying the p53-binding pocket on MDM2, 5-FAM-PDM6 can be used to study the
disruption of this interaction, which is a key therapeutic strategy in oncology.

Simplified p53-MDM2 Signaling Pathway and 5-FAM-PDM6 Inhibition

5-FAM-PDM6

nhibits Binding

Proteasomal Degradation

Ubiquitination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Reconstituting and Storing 5-FAM-PDM6 Stock
Solutions: A Detailed Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137275#reconstituting-and-storing-5-fam-pmdm6-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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